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Compound of Interest

Compound Name: (E)-icos-5-ene

Cat. No.: B116449 Get Quote

Despite a comprehensive review of available scientific literature, there is currently no

documented evidence to support the role of (E)-icos-5-ene as a semiochemical or pheromone

in any biological system. This technical overview addresses the current state of knowledge

regarding this long-chain alkene and outlines the general methodologies that would be

employed to investigate its potential as a chemical signal.

While the specific compound (E)-icos-5-ene has not been identified as a pheromone, long-

chain alkenes and their derivatives are a well-established class of semiochemicals, playing

crucial roles in the chemical communication of numerous insect species. These compounds are

often components of sex pheromones, aggregation pheromones, or cuticular hydrocarbons

involved in species and mate recognition.

Chemical Properties of (E)-Icos-5-ene
To understand its potential as a semiochemical, it is essential to consider the known chemical

and physical properties of (E)-icos-5-ene.
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Property Value

Molecular Formula C₂₀H₄₀

Molecular Weight 280.54 g/mol

IUPAC Name (5E)-icos-5-ene

CAS Number 74685-30-6

Structure

A twenty-carbon chain with a single double bond

between the 5th and 6th carbon atoms in the

trans or (E) configuration.

Table 1: Physicochemical Properties of (E)-Icos-5-ene.

The long carbon chain of (E)-icos-5-ene results in low volatility, suggesting that if it were to

function as a semiochemical, it would likely be involved in close-range communication or

contact chemoreception rather than long-range attraction.

Hypothetical Experimental Workflow for Pheromone
Identification
Should a researcher suspect that (E)-icos-5-ene plays a role as a semiochemical in a

particular species, a standard set of experimental protocols would be initiated to confirm its

identity and function. The following diagram illustrates a typical workflow for the identification

and characterization of a novel pheromone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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